Cas no 2229107-85-9 (methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229107-85-9
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6583650
• PubChem ID: 165715183
• Update Time: 2025-05-27

methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate
• 2229107-85-9
• methyl 2-[1-(2-fluoro-4-hydroxyphenyl)cyclopropyl]-2-hydroxyacetate
• EN300-1822042

• Inchi： 1S/C12H13FO4/c1-17-11(16)10(15)12(4-5-12)8-3-2-7(14)6-9(8)13/h2-3,6,10,14-15H,4-5H2,1H3
• InChI Key： LQFXBIXOHCGCDK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(C(=O)OC)O)CC1)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate

Comprehensive Overview of Methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate (CAS No. 2229107-85-9)

Methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate (CAS No. 2229107-85-9) is a specialized organic compound with a unique molecular structure that combines a cyclopropyl ring, a hydroxyphenyl group, and a hydroxyacetate moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. The presence of both fluoro and hydroxy functional groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate has surged, driven by their role in the development of next-generation therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule drugs targeting metabolic disorders and inflammatory diseases. The compound's cyclopropyl ring is known to confer metabolic stability, a feature highly sought after in drug design. Additionally, its hydroxyacetate group offers versatility for further chemical modifications, enabling the creation of derivatives with tailored properties.

The agrochemical industry has also explored the applications of CAS No. 2229107-85-9, particularly in the synthesis of novel pesticides and plant growth regulators. The fluoro substitution on the phenyl ring is a common strategy to enhance the bioactivity of agrochemicals, as it often improves their binding affinity to target enzymes. This aligns with the growing trend toward sustainable agriculture, where efficient and environmentally friendly compounds are prioritized. Farmers and researchers alike are searching for solutions that balance efficacy with minimal ecological impact, and methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate could play a role in meeting these demands.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The cyclopropyl ring, while advantageous for stability, requires precise conditions for its formation. Modern techniques such as flow chemistry and catalyzed ring-closing reactions have been employed to optimize its synthesis. These advancements are part of a broader shift toward green chemistry, where reducing waste and improving energy efficiency are key goals. Laboratories worldwide are investing in technologies that streamline the production of complex molecules like methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate, ensuring scalability for industrial applications.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, have been extensively studied to facilitate its identification and purity assessment. These analytical methods are critical for quality control in both research and manufacturing settings. Furthermore, computational modeling has been used to predict the compound's behavior in biological systems, a practice that aligns with the rise of AI-driven drug discovery. As the pharmaceutical industry increasingly adopts machine learning to accelerate R&D, compounds like CAS No. 2229107-85-9 are likely to benefit from these innovations.

In conclusion, methyl 2-1-(2-fluoro-4-hydroxyphenyl)cyclopropyl-2-hydroxyacetate represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to agrochemical innovation—highlight its importance in modern science. As research continues to uncover new uses for this compound, it is poised to remain a topic of interest for scientists and industry professionals alike. For those seeking cutting-edge solutions in synthetic chemistry or life sciences, CAS No. 2229107-85-9 offers a compelling case study in molecular design and utility.